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Compound of Interest

Compound Name: Grandlure IlI

Cat. No.: B1616459

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized semiochemicals like Grandlure Ill. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure and efficient research environment. Grandlure Il is a
component of the boll weevil aggregation pheromone, Grandlure, and is chemically identified
as (2)-(3,3-dimethylcyclohexylidene)acetaldehyde.

Key Safety and Handling Information

While a comprehensive Safety Data Sheet (SDS) with detailed toxicological data for Grandlure
lll is not readily available in the public domain, general safety protocols for handling insect
pheromone lures provide a strong framework for safe operation. Pheromone lures are
generally considered to have low toxicity and be non-hazardous under normal handling
conditions.

Personal Protective Equipment (PPE):

When handling Grandlure lll, especially in its pure or concentrated form, the following personal
protective equipment is recommended:

» Gloves: Wear impervious gloves (e.g., nitrile or latex) to prevent skin contact.

o Eye Protection: Use safety glasses or goggles to protect against accidental splashes.
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e Lab Coat: A standard lab coat should be worn to protect clothing.

Under normal use conditions with pre-packaged lures, extensive PPE is often not required, but
good personal hygiene practices, such as washing hands after handling, should always be
followed.

Handling and Storage:

Ventilation: Handle in a well-ventilated area.
» Avoid Contact: Avoid contact with eyes and skin. Do not ingest.

o Storage: Store in a cool, dry place away from direct sunlight and heat sources. For long-term
stability, refrigeration or freezing of pheromone lures is often recommended. Keep containers
tightly closed.[1]

e Hygiene: Do not eat, drink, or smoke when handling the product.
First Aid Measures:

In case of accidental exposure:

Eyes: Flush with copious amounts of water. If irritation persists, seek medical attention.

Skin: Wash the affected area with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water.

Quantitative Data

Detailed quantitative toxicological data such as LD50 or occupational exposure limits for
Grandlure Il are not readily available. However, some physical and chemical properties have
been identified:
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Property

Value

Chemical Name

(2)-2-(3,3-
Dimethylcyclohexylidene)acetaldehyde

CAS Number

26532-24-1

Molecular Formula

C10H160

Molecular Weight 152.236 g/mol [2]
Flash Point 95.6 + 11.0 °C[2]
Boiling Point 226.6 £ 9.0 °C at 760 Torr[2]

Vapor Pressure

0.081mmHg at 25°C[2]

Density

0.955 + 0.06 g/cm? at 20°C[2]

Solubility in Water

Insoluble

Experimental Protocols

Specific experimental protocols for handling Grandlure 11l are not widely published. However,
general best practices for handling insect pheromones in a laboratory setting can be adapted:

Protocol for Preparing Pheromone Lures for Bioassay:

o Preparation: Work in a clean, well-ventilated area, preferably a fume hood if handling pure
compounds.

o PPE: Don appropriate PPE, including gloves, safety glasses, and a lab coat.

e Handling Lures: When handling pre-packaged lures, use forceps or wear gloves to avoid
direct contact and cross-contamination.[3]

 Dilution (if applicable): If working with a concentrated form of Grandlure Ill, use appropriate
solvents and calibrated equipment for accurate dilution.

o Trap Preparation: Place the lure in the designated trap according to the manufacturer's
instructions or experimental design.
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o Labeling: Clearly label all traps and solutions with the chemical name, concentration, and
date.

e Cleanup: Clean any spills promptly with an appropriate absorbent material. Dispose of all
contaminated materials as hazardous waste.

e Hand Washing: Wash hands thoroughly after completing the procedure.

Operational and Disposal Plans

A clear plan for the use and disposal of Grandlure Il is crucial for laboratory safety and
environmental responsibility.

Operational Workflow:
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Operational workflow for handling Grandlure IlI.
Disposal Plan:

Used lures and any materials contaminated with Grandlure Il should be disposed of in
accordance with local, state, and federal regulations. A general disposal procedure is as
follows:

e Segregation: Segregate waste contaminated with Grandlure Ill from general laboratory
waste.
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o Containment: Place used lures and contaminated materials (e.g., gloves, absorbent pads) in
a sealed, labeled container.

» Disposal: Dispose of the contained waste through a licensed hazardous waste disposal
facility. For used traps, it is often recommended to wrap them in newspaper, place them in a
garbage bag, and discard them in the trash, but local regulations should always be
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consulted.[4]

Disposal plan for Grandlure Ill and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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